Cas no 339009-02-8 (5-Chloro-1-(2,6-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid)

5-Chloro-1-(2,6-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid is a specialized pyridine derivative with a distinct chlorinated benzyl substitution pattern. This compound exhibits notable structural features, including a carboxylic acid moiety and multiple halogen substituents, which enhance its reactivity and potential as an intermediate in synthetic chemistry. Its rigid aromatic framework and electron-withdrawing groups make it suitable for applications in pharmaceutical and agrochemical research, particularly in the development of bioactive molecules. The compound's stability under standard conditions and well-defined chemical properties facilitate its use in precise synthetic transformations. Researchers value its consistent purity and compatibility with a range of organic reactions.
5-Chloro-1-(2,6-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid structure
339009-02-8 structure
Product Name:5-Chloro-1-(2,6-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid
CAS No:339009-02-8
MF:C13H8Cl3NO3
MW:332.566520690918
MDL:MFCD00140281
CID:3143085
PubChem ID:2764227
Update Time:2025-11-07

5-Chloro-1-(2,6-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-1-(2,6-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid
    • 5-Chloro-1-(2,6-dichlorobenzyl)-2-oxo-1,2- dihydro-3-pyridinecarboxylic acid
    • 5-Chloro-1-(2,6-dichlorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxylicacid
    • 5-Chloro-1-(2,6-dichlorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
    • AKOS005070961
    • 339009-02-8
    • 5-chloro-1-[(2,6-dichlorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxylic acid
    • CS-0367109
    • MFCD00140281
    • 7E-396S
    • 5-chloro-1-[(2,6-dichlorophenyl)methyl]-2-oxopyridine-3-carboxylic acid
    • Oprea1_269968
    • MDL: MFCD00140281
    • Inchi: 1S/C13H8Cl3NO3/c14-7-4-8(13(19)20)12(18)17(5-7)6-9-10(15)2-1-3-11(9)16/h1-5H,6H2,(H,19,20)
    • InChI Key: VGKXLEJSDBNNBG-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=C(C=1CN1C=C(C=C(C(=O)O)C1=O)Cl)Cl

Computed Properties

  • Exact Mass: 330.956976Da
  • Monoisotopic Mass: 330.956976Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 479
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 57.6Ų

Experimental Properties

  • Melting Point: 198-200°C

5-Chloro-1-(2,6-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid Security Information

  • HazardClass:IRRITANT

5-Chloro-1-(2,6-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid Pricemore >>

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Additional information on 5-Chloro-1-(2,6-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid

Comprehensive Overview of 5-Chloro-1-(2,6-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid (CAS No. 339009-02-8)

5-Chloro-1-(2,6-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid (CAS No. 339009-02-8) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound, often referred to by its systematic name or CAS number, belongs to the pyridinecarboxylic acid family, which is known for its versatile chemical properties. Researchers and industry professionals frequently search for this compound due to its potential role in drug development and its unique structural features that make it a valuable intermediate in synthetic chemistry.

The molecular structure of 5-Chloro-1-(2,6-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid includes a pyridine core substituted with chloro and dichlorobenzyl groups, which contribute to its reactivity and functionality. This compound is particularly interesting to scientists working on enzyme inhibition and receptor modulation, as its structure suggests potential interactions with biological targets. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of such compounds, as they are often used in virtual screening and molecular docking studies.

One of the key reasons for the growing interest in CAS No. 339009-02-8 is its potential application in developing anti-inflammatory and antimicrobial agents. The presence of multiple halogen atoms in its structure enhances its binding affinity to specific proteins, making it a candidate for further pharmacological evaluation. Additionally, the compound's stability under various conditions makes it suitable for formulation development and process optimization in industrial settings.

In the context of green chemistry and sustainable synthesis, researchers are exploring eco-friendly methods to produce 5-Chloro-1-(2,6-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid. This aligns with the global shift toward reducing the environmental impact of chemical manufacturing. Questions such as "How to synthesize this compound with minimal waste?" or "What are the alternative solvents for its production?" are commonly searched in academic and industrial forums, reflecting the demand for sustainable practices.

From a commercial perspective, CAS No. 339009-02-8 is often listed in chemical catalogs and databases as a high-purity reference standard. Its availability in various grades, including analytical grade and research grade, ensures its suitability for diverse laboratory applications. The compound's spectral data, including NMR and mass spectrometry profiles, are frequently requested by quality control teams and analytical chemists.

Another area of interest is the compound's role in material science. Its unique electronic properties, derived from the conjugated system in the pyridine ring, make it a potential candidate for developing organic semiconductors or photocatalysts. This interdisciplinary appeal has led to collaborations between chemists, physicists, and engineers to explore its full potential beyond traditional applications.

In summary, 5-Chloro-1-(2,6-dichlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarboxylic acid (CAS No. 339009-02-8) is a multifaceted compound with broad relevance in modern science. Its structural complexity, combined with its applicability in drug discovery, sustainable chemistry, and advanced materials, ensures its continued prominence in research and development. As scientific inquiries evolve, this compound will likely remain a subject of interest for both academic and industrial stakeholders.

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